Cas no 1424941-15-0 (Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate)

• Product Name: Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate
• CAS No: 1424941-15-0
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• MDL: MFCD23699335
• CID: 4785211
• Update Time: 2025-06-08

Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate
• methyl 2-(cyclopropanecarbonyl)-4-(1,3-dioxoisoindol-2-yl)-3-oxobutanoate

• MDL： MFCD23699335
• Inchi： 1S/C17H15NO6/c1-24-17(23)13(14(20)9-6-7-9)12(19)8-18-15(21)10-4-2-3-5-11(10)16(18)22/h2-5,9,13H,6-8H2,1H3
• InChI Key： PPPZZEORHYBASM-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)C(CN1C(C2C=CC=CC=2C1=O)=O)=O)C1CC1

Computed Properties

• Exact Mass: 329.08993720 g/mol
• Monoisotopic Mass: 329.08993720 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.8
• Molecular Weight: 329.30

Additional information on Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate

Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate: A Comprehensive Overview

The compound Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-oxobutanoate (CAS No. 1424941-15-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a methyl group attached to a butanoate moiety. The molecule also features a cyclopropylcarbonyl group and a dihydroisoindole ring system. These structural elements contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. The integration of these methods has not only improved the yield but also enhanced the purity of the final product. Researchers have demonstrated that the compound exhibits remarkable stability under various reaction conditions, making it a promising candidate for applications in drug discovery and materials engineering.

One of the most intriguing aspects of this compound is its ability to participate in multiple types of chemical reactions. For instance, the cyclopropylcarbonyl group can undergo ring-opening reactions under specific conditions, leading to the formation of novel intermediates. Similarly, the dihydroisoindole moiety can act as a versatile platform for further functionalization. These properties have been extensively explored in recent studies, with findings published in leading journals such as Chemical Science and Nature Communications.

In terms of applications, this compound has shown potential in the development of advanced materials with tailored electronic properties. For example, researchers have successfully incorporated it into polymer frameworks to create materials with enhanced conductivity and mechanical strength. Additionally, its role as an intermediate in drug synthesis has been highlighted in several preclinical studies, where it has demonstrated promising bioavailability and pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the cyclopropylcarbonyl group through a Friedel-Crafts acylation reaction and the construction of the dihydroisoindole ring system via a tandem cyclization process. These steps are critical to ensuring the integrity of the molecule's structure and its subsequent functionality.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its reactivity under various conditions, providing valuable insights into its potential applications. For instance, simulations have revealed that the compound exhibits favorable interactions with certain biomolecules, suggesting its utility in therapeutic applications.

In conclusion, Methyl 2-(cyclopropylcarbonyl)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3 oxobutanoate (CAS No. 1424941 - 15 - 0) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in shaping future advancements across multiple disciplines.